Cas no 2306265-11-0 (3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine)

• Product Name: 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine
• CAS No: 2306265-11-0
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 6229017
• PubChem ID: 135395732
• Update Time: 2026-03-11

3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine
• 3-Bromo-2-(2,2-difluoroethyl)-6-methoxypyridine
• 2306265-11-0
• D96546

• Inchi： 1S/C8H8BrF2NO/c1-13-8-3-2-5(9)6(12-8)4-7(10)11/h2-3,7H,4H2,1H3
• InChI Key： MBGZDSHTRVBDNF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CC(F)F)OC

Computed Properties

• Exact Mass: 250.97573g/mol
• Monoisotopic Mass: 250.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine

Introduction to 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine (CAS No: 2306265-11-0)

3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine, with the CAS number 2306265-11-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound combines a bromo substituent, a difluoroethyl side chain, and a methoxy group on the pyridine ring, which collectively contribute to its distinct chemical properties and reactivity. These characteristics make it a valuable intermediate in synthesizing various bioactive molecules.

The bromo group on the pyridine ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic frameworks. The difluoroethyl side chain introduces electron-withdrawing effects through the fluorine atoms, influencing the electronic distribution of the molecule. This modification can modulate the metabolic stability and binding affinity of the compound when incorporated into larger molecular structures.

The methoxy group at the 6-position of the pyridine ring provides additional functionality that can be exploited in medicinal chemistry. Methoxy groups are commonly found in biologically active compounds due to their ability to enhance solubility and interact with biological targets. In recent years, there has been growing interest in developing small molecules with fluorinated substituents, as fluorine atoms can significantly impact pharmacokinetic properties such as lipophilicity and metabolic clearance. The combination of these structural elements in 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine makes it a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been employed to evaluate the binding interactions of this compound with various biological targets. Preliminary studies suggest that derivatives of this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The presence of both bromo and fluoro substituents allows for further derivatization, enabling researchers to fine-tune the pharmacological profile of the compound.

In addition to its synthetic utility, 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine has been investigated for its role in developing novel therapeutic agents. The pyridine core is a common scaffold in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological macromolecules. By incorporating fluorinated and brominated groups, researchers aim to enhance the potency and selectivity of their drug candidates. The methoxy group further contributes to the molecule's versatility, allowing for modifications that can improve oral bioavailability and target specificity.

The synthesis of 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system efficiently. The introduction of fluorinated groups requires specialized reagents and conditions to ensure high yield and purity. These synthetic strategies are critical in producing compounds that meet pharmaceutical standards for further preclinical and clinical evaluation.

Current research is focused on exploring the pharmacological potential of 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine by synthesizing analogues with varying substituents. By systematically modifying functional groups, scientists aim to identify lead compounds that exhibit desirable therapeutic effects while minimizing adverse side effects. High-throughput screening (HTS) platforms have been instrumental in rapidly assessing large libraries of compounds for biological activity. This approach has accelerated the discovery process and led to several promising candidates entering clinical trials.

The impact of fluorine substitution on drug design cannot be overstated. Fluorinated pyridines have been shown to improve metabolic stability by resisting degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can enhance binding interactions by increasing lipophilicity without significantly altering polar surface area values. These properties make fluorinated compounds attractive for drug development purposes. 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine exemplifies how strategic incorporation of fluorine can enhance a molecule's overall pharmacokinetic profile.

In conclusion, 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine (CAS No: 2306265-11-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic applications and offer opportunities for developing novel therapeutics targeting various diseases. 3-bromo-2-(2,2-difluoroethyl)-6-methoxy-pyridine continues to be an area of active investigation as scientists explore new ways to leverage its chemical properties for medical benefit.